Cas no 133238-87-6 (2-Butyl-5-nitrobenzofuran)

• Product Name: 2-Butyl-5-nitrobenzofuran
• CAS No: 133238-87-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD14525624
• CID: 821506
• PubChem ID: 9837358
• Update Time: 2024-11-02

2-Butyl-5-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-5-nitrobenzofuran
• C12H13NO3
• Dronedarone Intermediate I
• 2-Butyl-5-nitro-1-benzofuran
• 2-Butyl-5-nitro-benzofuran
• 2-N-Butyl 5-Nitrobenzofuran
• 5-Nitro-2-Butyl Benzofuran
• benzofuran, 2-butyl-5-nitro-
• 2-Butyl-5-NIitrobenzofuran
• 2-n-Butyl-5-nitrobenzofuran
• 2-(n-butyl)-5-nitrobenzofuran
• 5-nitro-2-butylbenzofuran
• 2-n-butyl 5-nitro benzofuran
• 2-n-butyl-5-nitro-benzofuran
• XGAJABPTUOLUAE-UHFFFAOYSA-N
• BCP14687
• CL4551
• SY033753
• T
• 2-n-Butyl-5-nitrobenzofuran;
• MFCD14525624
• AC-25775
• CS-M0180
• AKOS015901846
• SCHEMBL422399
• GS-0917
• J-006335
• SCHEMBL282766
• 133238-87-6
• DTXSID40431576
• DB-062962

• MDL： MFCD14525624
• Inchi： 1S/C12H13NO3/c1-2-3-4-11-8-9-7-10(13(14)15)5-6-12(9)16-11/h5-8H,2-4H2,1H3
• InChI Key： XGAJABPTUOLUAE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C=C1CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 3.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.191
• Melting Point: No data available
• Boiling Point: 329.721 ℃ at 760 mmHg
• Flash Point: 153.2±22.3 °C
• Refractive Index: 1.586
• PSA: 56.28
• LogP: 4.20680
• Vapor Pressure: No data available

2-Butyl-5-nitrobenzofuran Security Information

• Signal Word：Danger
• Hazard Statement： H226 (50%) H314 (100%) H318 (50%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H226 (50%) H314 (100%) H318 (50%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans